Cas no 906143-01-9 (6-Chloro-2-(4-chlorophenyl)-3-methylquinoline-4-carboxylic acid)

• Product Name: 6-Chloro-2-(4-chlorophenyl)-3-methylquinoline-4-carboxylic acid
• CAS No: 906143-01-9
• MF: C₁₇H₁₁Cl₂NO₂
• MW: 332.180742502213
• MDL: MFCD03420192
• CID: 3111367
• PubChem ID: 4711664
• Update Time: 2025-06-23

6-Chloro-2-(4-chlorophenyl)-3-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(4-chlorophenyl)-3-methylquinoline-4-carboxylic acid
• AKOS005170969
• VS-06597
• H21019
• ALBB-000645
• BBL017925
• 906143-01-9
• 6-chloro-2-(4-chlorophenyl)-3-methylquinoline-4-carboxylicacid
• CS-0319140
• SB72244
• STK502312
• MFCD03420192

• MDL： MFCD03420192
• Inchi： 1S/C17H11Cl2NO2/c1-9-15(17(21)22)13-8-12(19)6-7-14(13)20-16(9)10-2-4-11(18)5-3-10/h2-8H,1H3,(H,21,22)
• InChI Key： IUIHMJJMYAJXCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=C(C)C(C1C=CC(=CC=1)Cl)=N2

Computed Properties

• Exact Mass: 331.0166840Da
• Monoisotopic Mass: 331.0166840Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Chloro-2-(4-chlorophenyl)-3-methylquinoline-4-carboxylic acid

6-Chloro-2-(4-chlorophenyl)-3-methylquinoline-4-carboxylic acid (CAS No. 906143-01-9)

The compound 6-Chloro-2-(4-chlorophenyl)-3-methylquinoline-4-carboxylic acid (CAS No. 906143-01-9) is a highly specialized organic molecule belonging to the quinoline derivative family. Quinolines are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a quinoline ring system with substituents at positions 2, 3, and 6, including a chlorine atom at position 6, a 4-chlorophenyl group at position 2, and a methyl group at position 3. The carboxylic acid group is located at position 4 of the quinoline ring.

Recent studies have highlighted the potential of quinoline derivatives in drug discovery, particularly in the development of anticancer agents. The presence of multiple substituents in this compound suggests that it may exhibit unique pharmacological properties. For instance, the chlorine atoms at positions 6 and on the phenyl group could enhance the molecule's lipophilicity, potentially improving its bioavailability. The methyl group at position 3 may further modulate the molecule's physical and chemical properties, making it suitable for specific biological targets.

In terms of synthesis, 6-Chloro-2-(4-chlorophenyl)-3-methylquinoline-4-carboxylic acid can be prepared through various routes, including condensation reactions or substitution strategies. Researchers have explored methods to optimize the yield and purity of this compound by employing advanced catalytic systems and reaction conditions. These advancements have not only improved the synthetic efficiency but also opened new avenues for large-scale production.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices. Recent research has demonstrated that quinoline derivatives can act as effective charge transport materials due to their ability to facilitate electron mobility. This property could be harnessed to develop more efficient and cost-effective electronic devices.

In addition to its chemical applications, this compound has shown potential in the field of agrochemistry. Studies have indicated that certain quinoline derivatives possess pesticidal activity, making them valuable candidates for developing eco-friendly pesticides. The presence of chlorine atoms in this compound may enhance its stability and efficacy against various agricultural pests.

The development of novel quinoline derivatives like CAS No. 906143-01-9 is driven by continuous advancements in synthetic chemistry and computational modeling techniques. Researchers are increasingly utilizing computational tools to predict the physicochemical properties and biological activities of these compounds before experimental validation. This approach not only accelerates drug discovery but also reduces costs associated with trial-and-error synthesis.

In conclusion, 6-Chloro-2-(4-chlorophenyl)-3-methylquinoline-4-carboxylic acid (CAS No. 906143-01-9) represents a significant advancement in the field of organic chemistry. Its versatile structure and potential applications across multiple domains underscore its importance as a research focus for scientists worldwide.